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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282 Get Quote

For researchers and drug development professionals, ensuring personal and environmental

safety during the handling of potent compounds like BMS-986104 hydrochloride is

paramount. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure laboratory environment. BMS-
986104 hydrochloride is a selective S1P1 receptor partial agonist intended for research into

autoimmune diseases.[1][2] As with any potent pharmaceutical compound, stringent adherence

to safety protocols is necessary to minimize exposure risk.

Hazard Identification and Risk Assessment
BMS-986104 hydrochloride is an active pharmaceutical ingredient (API) and should be

handled with care. While a specific Safety Data Sheet (SDS) from the primary manufacturer

was not publicly available, general principles for handling potent compounds apply. These

substances can have significant physiological effects at low doses. Therefore, a thorough risk

assessment should be conducted before any handling activities.

Key Hazards:

Inhalation: Airborne powders of the compound can be inhaled.

Dermal Contact: The compound may be absorbed through the skin.

Ingestion: Accidental ingestion can occur through contaminated hands.
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Eye Contact: The compound may cause irritation or damage to the eyes.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial for minimizing exposure. The following table

summarizes the recommended PPE for handling BMS-986104 hydrochloride.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection Respirator

An N95 respirator is a

minimum requirement when

handling powders. For higher-

risk activities such as weighing

and transferring, a Powered

Air-Purifying Respirator

(PAPR) is recommended to

provide a higher level of

protection.[3][4]

Hand Protection Gloves

Double-gloving with nitrile

gloves is recommended.

Change gloves frequently,

especially if contamination is

suspected.

Body Protection Gown/Coverall

A disposable, low-linting gown

or coverall, such as those

made from Tyvek®, should be

worn to protect skin and

clothing.[5] Ensure cuffs are

tucked into the inner gloves.

Eye Protection Goggles

Chemical splash goggles are

required to protect against

airborne particles and

splashes.[6] A face shield can

provide an additional layer of

protection.[6]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn over laboratory

shoes to prevent the tracking

of contaminants out of the

handling area.[6]
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Operational Procedures for Safe Handling
Adherence to a strict, step-by-step protocol is essential for minimizing risk during the handling

of BMS-986104 hydrochloride.

Experimental Protocol: Weighing and Preparing
Solutions

Preparation:

Designate a specific area for handling the compound, preferably within a containment

device such as a chemical fume hood or a glove box.

Ensure all necessary equipment (spatulas, weigh boats, vials, solvents) and waste

containers are within the containment area before starting.

Don all required PPE as outlined in the table above.

Weighing:

Perform all weighing operations within a certified chemical fume hood or a balance

enclosure to control airborne particles.

Use a dedicated set of utensils for handling the compound.

Carefully transfer the desired amount of BMS-986104 hydrochloride to a tared weigh

boat. Avoid creating dust.

Solution Preparation:

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

Cap the vessel securely and mix by inversion or vortexing until the compound is fully

dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.
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Post-Handling:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)

followed by a cleaning agent.

Carefully doff PPE, starting with the outer gloves, and dispose of it in the designated

hazardous waste stream.

Wash hands thoroughly with soap and water.

Waste Disposal Plan
Proper disposal of all materials contaminated with BMS-986104 hydrochloride is critical to

prevent environmental contamination and accidental exposure.

Solid Waste: All disposable items, including gloves, gowns, shoe covers, weigh boats, and

paper towels, should be collected in a clearly labeled, sealed hazardous waste bag within

the handling area.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container. The container must be clearly labeled with

the contents.

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of BMS-986104 hydrochloride.
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Caption: Workflow for handling BMS-986104 hydrochloride.
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By implementing these comprehensive safety measures and operational protocols, research

institutions can build a culture of safety, ensuring the well-being of their personnel while

advancing critical scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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